Cas no 73123-47-4 (4-Hexyl-1H-pyrazole)

• Product Name: 4-Hexyl-1H-pyrazole
• CAS No: 73123-47-4
• MF: C₉H₁₆N₂
• MW: 152.236742019653
• MDL: MFCD19105123
• CID: 542973
• Update Time: 2025-04-19

4-Hexyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Hexyl-1H-pyrazole
• 1H-Pyrazole, 4-hexyl-
• AK139732
• 1H-PYRAZOLE,4-HEXYL-
• BDBM50226204
• WT81880
• AX8221826

• MDL： MFCD19105123
• Inchi： 1S/C9H16N2/c1-2-3-4-5-6-9-7-10-11-8-9/h7-8H,2-6H2,1H3,(H,10,11)
• InChI Key： RRESKZSKNBZJEF-UHFFFAOYSA-N
• SMILES： N1C=C(C=N1)CCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 93.6
• XLogP3: 3.5
• Topological Polar Surface Area: 28.7

Experimental Properties

• Boiling Point: 270.7°C at 760 mmHg

4-Hexyl-1H-pyrazole Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature